Farglitazar: A Technical Overview of its Discovery, Synthesis, and Mechanism of Action
Farglitazar: A Technical Overview of its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Introduction
Farglitazar (GI262570) is a potent and selective second-generation thiazolidinedione (TZD) that acts as a peroxisome proliferator-activated receptor gamma (PPARγ) agonist. Developed by GlaxoSmithKline, it was investigated for the treatment of type 2 diabetes and other metabolic disorders due to its insulin-sensitizing effects. Although it progressed to late-stage clinical trials, it was ultimately discontinued (B1498344) and has not been marketed. This technical guide provides an in-depth overview of the discovery, chemical synthesis, and mechanism of action of Farglitazar, intended for professionals in drug discovery and development.
Discovery
The discovery of Farglitazar emerged from a focused effort to identify novel, potent, and selective PPARγ agonists with an improved therapeutic profile over first-generation TZDs like troglitazone. The development of Farglitazar was part of a broader medicinal chemistry campaign centered on a series of N-(2-benzoylphenyl)-L-tyrosine derivatives.[1]
The initial lead compound was identified through in vitro PPARγ binding and functional assays. Structure-activity relationship (SAR) studies then guided the optimization of this lead. A key modification was the replacement of a chemically labile enaminone moiety with a 2-aminobenzophenone (B122507) group, which provided greater stability. Further potency enhancement was achieved by substituting the benzyl (B1604629) group with moieties known to confer in vivo efficacy in the TZD class of antidiabetic agents. This led to the identification of Farglitazar, which demonstrated a dramatic increase in in vitro functional potency and affinity for PPARγ.[1]
Chemical Synthesis
The synthesis of Farglitazar, specifically (2S)-((2-benzoylphenyl)amino)-3-[4-[2-(5-methyl-2-phenyloxazol-4-yl)ethoxy]phenyl]propanoic acid, is achieved through a multi-step process starting from L-tyrosine, ensuring the desired stereochemistry. The following is a detailed experimental protocol based on published literature.[1]
Experimental Protocol: Synthesis of Farglitazar
Materials:
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L-Tyrosine methyl ester
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2-Benzoyl-fluorobenzene
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2-(5-methyl-2-phenyl-4-oxazolyl)ethanol
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Triphenylphosphine (B44618) (PPh3)
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Lithium hydroxide (B78521) (LiOH)
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Tetrahydrofuran (B95107) (THF)
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Dichloromethane (CH2Cl2)
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Standard laboratory glassware and purification equipment (e.g., column chromatography)
Procedure:
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N-Arylation of L-Tyrosine Methyl Ester:
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L-tyrosine methyl ester is reacted with 2-benzoyl-fluorobenzene in the presence of a suitable base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., dimethylformamide) at an elevated temperature to yield N-(2-benzoylphenyl)-L-tyrosine methyl ester.
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Mitsunobu Reaction:
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The product from the previous step is subjected to a Mitsunobu reaction with 2-(5-methyl-2-phenyl-4-oxazolyl)ethanol.
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To a solution of N-(2-benzoylphenyl)-L-tyrosine methyl ester, 2-(5-methyl-2-phenyl-4-oxazolyl)ethanol, and triphenylphosphine in an anhydrous solvent such as tetrahydrofuran, diisopropylazodicarboxylate is added dropwise at 0°C.
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The reaction is allowed to warm to room temperature and stirred until completion.
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The resulting product is the methyl ester of Farglitazar.
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Saponification:
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The methyl ester is hydrolyzed to the corresponding carboxylic acid (Farglitazar) using a base such as lithium hydroxide in a mixture of tetrahydrofuran and water.
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The reaction mixture is stirred at room temperature until the starting material is consumed.
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The reaction is then acidified with a dilute acid (e.g., 1N HCl) to precipitate the final product.
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Purification:
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The crude Farglitazar is purified by column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of methanol (B129727) in dichloromethane) to yield the final product as a white solid.
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Mechanism of Action: The PPARγ Signaling Pathway
Farglitazar exerts its therapeutic effects by acting as a potent agonist of PPARγ, a nuclear receptor that plays a pivotal role in the regulation of glucose and lipid metabolism.
Upon entering the cell, Farglitazar binds to the ligand-binding domain of PPARγ. This binding event induces a conformational change in the receptor, leading to the dissociation of corepressor proteins and the recruitment of coactivator proteins. The activated PPARγ then forms a heterodimer with the retinoid X receptor (RXR). This PPARγ-RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) located in the promoter regions of target genes. This binding initiates the transcription of genes involved in various metabolic processes, including glucose uptake, insulin (B600854) signaling, and adipogenesis.
Caption: The PPARγ signaling pathway activated by Farglitazar.
Quantitative Data
Farglitazar is a highly potent and selective PPARγ agonist. The following table summarizes its in vitro binding affinity and functional activity compared to other known PPAR agonists.
| Compound | PPARγ Binding (Ki, nM) | PPARγ Transactivation (EC50, nM) | PPARα Transactivation (EC50, nM) |
| Farglitazar | 30 | 30 | >30,000 |
| Rosiglitazone | 43 | 40 | >100,000 |
| Troglitazone | 470 | 300 | 1,100 |
Data sourced from: J. Med. Chem. 1999, 42, 14, 2748–2754
Experimental Protocols
PPARγ Ligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of a test compound for the PPARγ ligand-binding domain (LBD).
Materials:
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Recombinant human PPARγ-LBD
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Radiolabeled PPARγ agonist (e.g., [3H]Rosiglitazone)
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Test compound (Farglitazar)
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Scintillation proximity assay (SPA) beads
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Assay buffer (e.g., phosphate-buffered saline with 0.1% BSA)
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96-well microplates
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Scintillation counter
Procedure:
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A solution of the test compound is prepared at various concentrations.
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In a 96-well plate, the recombinant PPARγ-LBD, radiolabeled agonist, and SPA beads are combined in the assay buffer.
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The test compound dilutions are added to the wells. A control with no test compound is included to determine maximum binding.
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The plate is incubated at room temperature for a specified time (e.g., 1 hour) to allow for binding equilibrium.
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The plate is then read in a scintillation counter to measure the amount of radiolabeled ligand bound to the receptor.
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The data is analyzed to calculate the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.
Caption: Workflow for the PPARγ Ligand Binding Assay.
PPARγ Transactivation Assay
This protocol outlines a cell-based reporter gene assay to measure the functional activation of PPARγ by a test compound.
Materials:
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Mammalian cell line (e.g., HEK293)
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Expression vector for a GAL4-PPARγ-LBD fusion protein
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Reporter vector containing a luciferase gene under the control of a GAL4 upstream activating sequence (UAS)
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Transfection reagent
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Cell culture medium and supplements
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Test compound (Farglitazar)
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Luciferase assay reagent
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Luminometer
Procedure:
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Cells are seeded in 96-well plates and allowed to attach overnight.
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The cells are co-transfected with the GAL4-PPARγ-LBD expression vector and the UAS-luciferase reporter vector using a suitable transfection reagent.
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After an incubation period (e.g., 24 hours), the transfection medium is replaced with fresh medium containing various concentrations of the test compound.
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The cells are incubated with the test compound for a further period (e.g., 18-24 hours).
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The cell culture medium is removed, and the cells are lysed.
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The luciferase assay reagent is added to the cell lysate, and the luminescence is measured using a luminometer.
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The data is analyzed to generate a dose-response curve and determine the EC50 value, which is the concentration of the test compound that produces 50% of the maximal response.
Caption: Workflow for the PPARγ Transactivation Assay.
Conclusion
Farglitazar is a well-characterized, potent, and selective PPARγ agonist that serves as an important tool compound for studying the roles of PPARγ in health and disease. Its discovery was a result of a systematic medicinal chemistry effort, and its synthesis is achievable through a well-defined chemical route. Understanding the technical details of its discovery, synthesis, and mechanism of action provides valuable insights for researchers in the field of metabolic diseases and drug development. Although its clinical development was halted, the knowledge gained from the Farglitazar program continues to inform the design of new generations of PPAR modulators.
